molecular formula C12H16N2OS B8558126 2-tert-butyl-4-(furan-2-ylmethyl)isothiazol-5(2H)-imine

2-tert-butyl-4-(furan-2-ylmethyl)isothiazol-5(2H)-imine

Cat. No.: B8558126
M. Wt: 236.34 g/mol
InChI Key: IADCJCDVUBUGPD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-tert-butyl-4-(furan-2-ylmethyl)isothiazol-5(2H)-imine is a useful research compound. Its molecular formula is C12H16N2OS and its molecular weight is 236.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H16N2OS

Molecular Weight

236.34 g/mol

IUPAC Name

2-tert-butyl-4-(furan-2-ylmethyl)-1,2-thiazol-5-imine

InChI

InChI=1S/C12H16N2OS/c1-12(2,3)14-8-9(11(13)16-14)7-10-5-4-6-15-10/h4-6,8,13H,7H2,1-3H3

InChI Key

IADCJCDVUBUGPD-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)N1C=C(C(=N)S1)CC2=CC=CO2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

The product from Example 50D (300 mg, 0.97 mmol) in chloroform (20 mL) was treated with TMSI (389 mg, 1.95 mmol). The reaction mixture was stirred at 65° C. for 12 hrs, diluted with CH2Cl2, the organic was washed with H2O, dried over MgSO4, filtered and concentrated to afford the title compound. MS (DCI/NH4+) m/z 237 (M+H)+.
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300 mg
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389 mg
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20 mL
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Synthesis routes and methods II

Procedure details

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CCOC(=O)N=c1sn(C(C)(C)C)cc1Cc1ccco1
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